1-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-4-(2-methylpropyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl]-8-(2-methylpropyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C25H30N6O3S/c1-17(2)16-30-24(33)23-20(10-15-35-23)31-21(26-27-25(30)31)8-9-22(32)29-13-11-28(12-14-29)18-4-6-19(34-3)7-5-18/h4-7,10,15,17H,8-9,11-14,16H2,1-3H3
• InChI Key: HUNBCBFTTOHVDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=C(C=C5)OC
• Molecular Formula: C25H30N6O3S
• Molecular Weight: 494.6 g/mol
• CAS No.: 1216681-27-4

Description

The compound is a complex organic molecule with several functional groups, including a piperazine ring, a thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine core, and a methoxyphenyl group. These functional groups suggest that the compound could have interesting biological activity, as these groups are often found in biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be expected to have several rings, including a piperazine ring and a thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine ring. The exact 3D structure would depend on the specific stereochemistry of the compound, which isn’t indicated in the name.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present. For example, the piperazine ring could potentially undergo reactions at the nitrogen atoms, while the methoxy group could potentially be cleaved under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a methoxy group could increase its solubility in certain solvents, while the presence of a piperazine ring could influence its basicity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Based on the presence of a piperazine ring and a thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine core, it’s possible that this compound could interact with various enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper disposal methods.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could include in vitro and in vivo studies to determine its potential therapeutic effects.